1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene
Overview
Description
“1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene” is a chemical compound with the molecular formula C7H3Br2F3 . It has an average mass of 303.902 Da and a monoisotopic mass of 301.855347 Da .
Molecular Structure Analysis
The molecular structure of “1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene” consists of 12 atoms and 12 bonds . The exact 3D structure is not provided in the searched resources.Physical And Chemical Properties Analysis
The physical and chemical properties of “1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene” include a molecular formula of C7H3Br2F3, an average mass of 303.902 Da, and a monoisotopic mass of 301.855347 Da .Scientific Research Applications
Metal-Free Catalysis: Esterification and Aldol Condensation
1,3-Dibromo-5,5-dimethylhydantoin (DBH): serves as a metal-free catalyst for the activation of carbonyl functionality. Specifically:
Esterification: The carbonyl group in carboxylic acids reacts with alcohols to form esters. DBH facilitates direct esterification of carboxylic acids and alcohols under neat reaction conditions. This method is air- and moisture-tolerant, allowing for simple synthetic and isolation procedures .
Aldol Condensation: DBH enables the aldol condensation of aldehydes. This reaction involves the formation of carbon-carbon bonds between aldehydes, leading to the synthesis of various organic compounds. The method is cost-effective and efficient .
Stabilizing Counterion for Electrophilic Cations
1,3-Bis(trifluoromethyl)-5-bromobenzene is used to prepare the tetrakis[3,5-bis(trifluoromethyl)phenyl]borate ion. This ion acts as a stabilizing counterion for electrophilic organic and organometallic cations .
Synthesis of α-Bromo Ketones
DBH serves as a bromine source and oxidant simultaneously. It enables the one-pot synthesis of α-bromo ketones from alkenes. This straightforward protocol proceeds in water and provides high yields of diverse α-bromo ketones .
Thioamidoalkyl and Bis(thio)amidoalkyl Naphthols
DBH plays a crucial role in the one-pot three-component synthesis of thioamidoalkyl and bis(thio)amidoalkyl naphthols. These compounds are obtained via condensation of aromatic aldehydes, 2-naphthol, and acetamide or thioacetamide under thermal conditions .
Starting Material for Tris(trifluoromethyl)benzoic Acid
1,3,5-Tris(trifluoromethyl)benzene can be used as a starting material in the synthesis of 2,4,6-tris(trifluoromethyl)benzoic acid. This acid is valuable in various applications, including pharmaceuticals and materials science .
properties
IUPAC Name |
1,3-dibromo-2-methyl-5-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Br2F3/c1-4-6(9)2-5(3-7(4)10)8(11,12)13/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYNWLQMFGMGAHM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1Br)C(F)(F)F)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Br2F3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50371616 |
Source
|
| Record name | 1,3-dibromo-2-methyl-5-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50371616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.93 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene | |
CAS RN |
231953-31-4 |
Source
|
| Record name | 1,3-Dibromo-2-methyl-5-(trifluoromethyl)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=231953-31-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-dibromo-2-methyl-5-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50371616 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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